Cas no 163163-46-0 (Adenosine, 2-(2-phenylethyl)-)

Adenosine, 2-(2-phenylethyl)- structure
Adenosine, 2-(2-phenylethyl)- structure
Product Name:Adenosine, 2-(2-phenylethyl)-
CAS No:163163-46-0
MF:C18H21N5O4
MW:371.390443563461
CID:1342701
PubChem ID:22808665
Update Time:2025-04-20

Adenosine, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(2-phenylethyl)-
    • (2R,3R,4S,5R)-2-[6-amino-2-(2-phenylethyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-[6-amino-2-(2-phenylethyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • SCHEMBL3346266
    • BDBM50573592
    • 163163-46-0
    • VAHFACCZSMFASK-XKLVTHTNSA-N
    • CHEMBL4852007
    • 2-(2-Phenylethyl)adenosine
    • DTXSID40628404
    • (2R,3R,4S,5R)-2-(6-Amino-2-phenethyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 2-(2-phenylethyl)-9-beta-D-ribofuranosyl-9H-purin-6-amine
    • Inchi: 1S/C18H21N5O4/c19-16-13-17(22-12(21-16)7-6-10-4-2-1-3-5-10)23(9-20-13)18-15(26)14(25)11(8-24)27-18/h1-5,9,11,14-15,18,24-26H,6-8H2,(H2,19,21,22)/t11-,14-,15-,18-/m1/s1
    • InChI Key: VAHFACCZSMFASK-XKLVTHTNSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(CCC3C=CC=CC=3)=NC1=2)O)O

Computed Properties

  • Exact Mass: 371.15953
  • Monoisotopic Mass: 371.15935417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.54
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